Cas no 955680-86-1 (N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)adamantane-1-carboxamide)

• Product Name: N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)adamantane-1-carboxamide
• CAS No: 955680-86-1
• MF: C₂₂H₂₈N₂O₂
• MW: 352.469925880432
• CID: 5776512
• PubChem ID: 16942813
• Update Time: 2025-10-30

N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)adamantane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-acetyl-3,4-dihydro-1H-isoquinolin-7-yl)adamantane-1-carboxamide
• N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)adamantane-1-carboxamide
• F2416-0027
• 955680-86-1
• AKOS024646937
• (3r,5r,7r)-N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)adamantane-1-carboxamide

• InChI Key： ALFYJLPFMLGZSO-UHFFFAOYSA-N
• SMILES： O=C(C12CC3CC(CC(C3)C1)C2)NC1C=CC2CCN(C(C)=O)CC=2C=1

Computed Properties

• Exact Mass: 352.215078140g/mol
• Monoisotopic Mass: 352.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 560
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 49.4Ų

Additional information on N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)adamantane-1-carboxamide

Comprehensive Overview of N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)adamantane-1-carboxamide (CAS No. 955680-86-1)

N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)adamantane-1-carboxamide (CAS No. 955680-86-1) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This compound combines a tetrahydroisoquinoline scaffold with an adamantane moiety, making it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential role in modulating specific biological pathways, which could lead to novel treatments for various conditions.

The molecular structure of N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)adamantane-1-carboxamide includes a 1,2,3,4-tetrahydroisoquinoline core, which is a common motif in many bioactive molecules. The addition of an acetyl group at the 2-position and an adamantane-1-carboxamide group at the 7-position enhances its stability and bioavailability. This structural complexity allows the compound to interact with various biological targets, making it a promising candidate for further study. The adamantane group, known for its lipophilic nature, can improve membrane permeability, a critical factor in drug design.

In recent years, the scientific community has shown growing interest in N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)adamantane-1-carboxamide due to its potential applications in neurodegenerative diseases and metabolic disorders. For instance, the tetrahydroisoquinoline moiety is often associated with neuroprotective effects, while the adamantane group has been linked to antiviral and anti-inflammatory properties. These combined features make the compound a versatile tool for exploring new therapeutic avenues. Researchers are also investigating its potential as a modulator of protein-protein interactions, which could open doors to innovative treatment strategies.

The synthesis of N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)adamantane-1-carboxamide involves multi-step organic reactions, including amidation and acylation processes. These methods are well-documented in the literature, but optimization is often required to achieve high yields and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize the compound and ensure its quality. The availability of high-purity samples is crucial for preclinical studies, where reproducibility and consistency are paramount.

One of the most frequently asked questions about N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)adamantane-1-carboxamide is its potential role in treating neurodegenerative diseases like Alzheimer's and Parkinson's. While preliminary studies are promising, more extensive research is needed to validate its efficacy and safety. Another area of interest is its possible use in metabolic syndrome management, given the growing global prevalence of obesity and diabetes. These topics align with current trends in biomedical research, where there is a strong focus on finding novel compounds to address unmet medical needs.

From a commercial perspective, N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)adamantane-1-carboxamide is primarily available for research purposes. Suppliers often provide it in small quantities for laboratory use, and pricing can vary depending on purity and supplier reputation. Researchers looking to purchase this compound should verify its CAS No. 955680-86-1 to ensure they are obtaining the correct product. Additionally, proper storage conditions, such as keeping it in a cool, dry place, are essential to maintain its stability over time.

In conclusion, N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)adamantane-1-carboxamide represents a fascinating area of study in medicinal chemistry. Its unique structural attributes and potential biological activities make it a valuable compound for advancing our understanding of disease mechanisms and developing new therapies. As research progresses, this compound may emerge as a key player in addressing some of the most pressing health challenges of our time.